Cas no 127653-88-7 (Hexanoic acid,6-(5,6-dihydro-7-methyl-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-)

• Product Name: Hexanoic acid,6-(5,6-dihydro-7-methyl-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-
• CAS No: 127653-88-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 152327
• PubChem ID: 6449687
• Update Time: 2025-04-19

Hexanoic acid,6-(5,6-dihydro-7-methyl-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-(5,6-dihydro-7-methyl-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-
• (6E)-6-(7-methyl-5-oxo-6H-pyrido[4,3-c][1]benzazepin-11-ylidene)hexanoic acid
• 11-(5-Carboxypentylidene)-7-methyl-5,11-dihydropyrido(4,3-c)(1)benzazepin-5(6H)-one
• SCHEMBL9041693
• 6-(5,6-Dihydro-7-methyl-5-oxo-11H-pyrido(4,3-c)(1)benzapin-11-ylidene)hexanoic acid
• Hexanoic acid, 6-(5,6-dihydro-7-methyl-5-oxo-11H-pyrido(4,3-c)(1)benzapin-11-ylidene)-
• 127653-88-7

• Inchi： 1S/C20H20N2O3/c1-13-6-5-8-15-14(7-3-2-4-9-18(23)24)17-12-21-11-10-16(17)20(25)22-19(13)15/h5-8,10-12H,2-4,9H2,1H3,(H,22,25)(H,23,24)/b14-7+
• InChI Key： ZTUJCPIQNWYKHH-VGOFMYFVSA-N
• SMILES： O=C1C2C=CN=CC=2/C(=C/CCCCC(=O)O)/C2C=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 336.1475
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.29